Cas no 747399-54-8 (2(3H)-Furanone,3-amino-5-ethyldihydro-, (3S,5S)-)
747399-54-8 structure
Product Name:2(3H)-Furanone,3-amino-5-ethyldihydro-, (3S,5S)-
CAS No:747399-54-8
MF:C6H11NO2
MW:129.157041788101
CID:560985
Update Time:2024-03-05
2(3H)-Furanone,3-amino-5-ethyldihydro-, (3S,5S)- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Furanone,3-amino-5-ethyldihydro-, (3S,5S)-
- 2(3H)-Furanone,3-amino-5-ethyldihydro-,(3S,5S)-(9CI)
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- Inchi: 1S/C6H11NO2/c1-2-4-3-5(7)6(8)9-4/h4-5H,2-3,7H2,1H3/t4-,5-/m0/s1
- InChI Key: KDZXNQYSVABCOB-WHFBIAKZSA-N
- SMILES: O1[C@@H](CC)C[C@H](N)C1=O
Computed Properties
- Exact Mass: 129.079
- Monoisotopic Mass: 129.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
2(3H)-Furanone,3-amino-5-ethyldihydro-, (3S,5S)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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